Cas no 892299-67-1 (N2-(2,5-difluorophenyl)-5-(4-methylbenzoyl)-3-(4-methylbenzenesulfonyl)thiophene-2,4-diamine)

• Product Name: N2-(2,5-difluorophenyl)-5-(4-methylbenzoyl)-3-(4-methylbenzenesulfonyl)thiophene-2,4-diamine
• CAS No: 892299-67-1
• MF: C₂₅H₂₀F₂N₂O₃S₂
• MW: 498.564710617065
• CID: 5440409
• Update Time: 2025-10-30

N2-(2,5-difluorophenyl)-5-(4-methylbenzoyl)-3-(4-methylbenzenesulfonyl)thiophene-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• [3-amino-5-(2,5-difluoroanilino)-4-(4-methylphenyl)sulfonylthiophen-2-yl]-(4-methylphenyl)methanone
• N2-(2,5-difluorophenyl)-5-(4-methylbenzoyl)-3-(4-methylbenzenesulfonyl)thiophene-2,4-diamine

• Inchi： 1S/C25H20F2N2O3S2/c1-14-3-7-16(8-4-14)22(30)23-21(28)24(34(31,32)18-10-5-15(2)6-11-18)25(33-23)29-20-13-17(26)9-12-19(20)27/h3-13,29H,28H2,1-2H3
• InChI Key： LYNNANHNPBZYJZ-UHFFFAOYSA-N
• SMILES： C(C1SC(NC2=CC(F)=CC=C2F)=C(S(C2=CC=C(C)C=C2)(=O)=O)C=1N)(C1=CC=C(C)C=C1)=O

Additional information on N2-(2,5-difluorophenyl)-5-(4-methylbenzoyl)-3-(4-methylbenzenesulfonyl)thiophene-2,4-diamine

Introduction to N2-(2,5-difluorophenyl)-5-(4-methylbenzoyl)-3-(4-methylbenzenesulfonyl)thiophene-2,4-diamine (CAS No. 892299-67-1)

N2-(2,5-difluorophenyl)-5-(4-methylbenzoyl)-3-(4-methylbenzenesulfonyl)thiophene-2,4-diamine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 892299-67-1, belongs to a class of molecules that exhibit remarkable potential in the development of novel therapeutic agents. The intricate structure of this compound, featuring a thiophene core adorned with various functional groups, makes it a subject of intense research interest.

The molecular framework of N2-(2,5-difluorophenyl)-5-(4-methylbenzoyl)-3-(4-methylbenzenesulfonyl)thiophene-2,4-diamine is meticulously designed to interact with biological targets in a highly specific manner. The presence of fluorine atoms at the 2 and 5 positions of the phenyl ring enhances the lipophilicity and metabolic stability of the molecule, which are crucial factors in drug design. Additionally, the incorporation of acyl and sulfonyl groups at the 5 and 3 positions, respectively, introduces polar functionalities that can modulate binding interactions with biological receptors.

In recent years, there has been a surge in research focused on thiophene derivatives due to their diverse biological activities. Thiophenes are known for their ability to act as scaffolds in the design of drugs targeting various diseases, including cancer, inflammation, and neurodegenerative disorders. The specific modification of thiophene derivatives can lead to compounds with enhanced potency and selectivity. For instance, studies have shown that thiophene-based molecules can inhibit enzymes involved in cancer cell proliferation and angiogenesis.

The synthesis of N2-(2,5-difluorophenyl)-5-(4-methylbenzoyl)-3-(4-methylbenzenesulfonyl)thiophene-2,4-diamine involves a multi-step process that requires precise control over reaction conditions and reagent selection. Advanced synthetic techniques such as cross-coupling reactions and palladium catalysis are often employed to construct the complex molecular structure. The careful optimization of these synthetic routes ensures high yield and purity, which are essential for subsequent biological evaluation.

One of the most compelling aspects of this compound is its potential as an inhibitor of kinases, which are enzymes that play a critical role in cell signaling pathways. Aberrant kinase activity is often associated with various diseases, making them attractive targets for therapeutic intervention. Preclinical studies have demonstrated that thiophene derivatives can disrupt aberrant signaling pathways by inhibiting specific kinases. The unique combination of functional groups in N2-(2,5-difluorophenyl)-5-(4-methylbenzoyl)-3-(4-methylbenzenesulfonyl)thiophene-2,4-diamine suggests that it may exhibit potent kinase inhibition properties.

Furthermore, the compound's structural features make it a promising candidate for further derivatization to enhance its pharmacological profile. By modifying specific functional groups or introducing new ones, researchers can fine-tune the biological activity of the molecule. This flexibility in drug design is crucial for developing compounds with improved efficacy and reduced side effects. The field of medicinal chemistry thrives on such innovative approaches to creating novel therapeutic agents.

The use of computational methods has also played a significant role in the study of this compound. Molecular modeling techniques allow researchers to predict how N2-(2,5-difluorophenyl)-5-(4-methylbenzoyl)-3-(4-methylbenzenesulfonyl)thiophene-2,4-diamine interacts with biological targets at the atomic level. These predictions can guide experimental efforts and help identify optimal modifications for improving drug-like properties. The integration of computational chemistry with traditional experimental approaches has accelerated the discovery and development of new drugs.

In conclusion, N2-(2,5-difluorophenyl)-5-(4-methylbenzoyl)-3-(4-methylbenzenesulfonyl)thiophene-2,4-diamine (CAS No. 892299-67-1) represents a significant advancement in pharmaceutical chemistry. Its complex structure and unique functional groups make it a valuable tool for developing novel therapeutic agents. Ongoing research continues to uncover its potential applications in treating various diseases, particularly those involving aberrant kinase activity. As our understanding of drug design principles evolves, compounds like this one will continue to play a crucial role in shaping the future of medicine.